![molecular formula C13H16FN3O3S B2560807 4-[1-[(4-Fluorosulfonyloxyphenyl)methylamino]ethyl]-1-methylpyrazole CAS No. 2411237-36-8](/img/structure/B2560807.png)
4-[1-[(4-Fluorosulfonyloxyphenyl)methylamino]ethyl]-1-methylpyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[1-[(4-Fluorosulfonyloxyphenyl)methylamino]ethyl]-1-methylpyrazole is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is commonly referred to as FSPT or FSPTI and is synthesized through a complex chemical process. In
Mechanism of Action
The mechanism of action of FSPT is not fully understood, but it is thought to work by inhibiting the production of certain enzymes and cytokines that are involved in inflammation and pain. It may also work by disrupting the cell membrane of bacteria, leading to their death.
Biochemical and Physiological Effects:
FSPT has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and it has been shown to have antimicrobial activity against a variety of bacterial strains. Additionally, FSPT has been shown to have antioxidant properties and may have potential applications in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
FSPT has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. Additionally, it has been extensively studied and its properties are well understood. However, there are also limitations to its use in lab experiments. It is expensive to synthesize and may not be readily available in large quantities. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several potential future directions for the use of FSPT in scientific research. One area of interest is in the development of new anti-inflammatory and analgesic drugs based on the properties of FSPT. Additionally, FSPT may have potential applications in the treatment of bacterial infections and oxidative stress-related diseases. Further research is needed to fully understand the mechanism of action of FSPT and to explore its potential applications in these areas.
Synthesis Methods
The synthesis of FSPT involves a multi-step process that begins with the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate to form the intermediate 4-fluoro-1-(2-oxopropyl)benzene. This intermediate is then reacted with hydrazine hydrate to form 4-fluoro-1-(2-oxopropyl)hydrazine, which is then reacted with methyl acetoacetate to form 4-fluoro-1-(2-oxopropyl)-1-methylhydrazine. Finally, this intermediate is reacted with 4-fluorobenzenesulfonyl chloride to form FSPT.
Scientific Research Applications
FSPT has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic properties, making it a potential treatment for a variety of inflammatory conditions. Additionally, FSPT has been shown to have antimicrobial properties, making it a potential treatment for bacterial infections. FSPT has also been studied for its potential use as a diagnostic tool for certain diseases.
properties
IUPAC Name |
4-[1-[(4-fluorosulfonyloxyphenyl)methylamino]ethyl]-1-methylpyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FN3O3S/c1-10(12-8-16-17(2)9-12)15-7-11-3-5-13(6-4-11)20-21(14,18)19/h3-6,8-10,15H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYEJUWFEQWRIQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=C1)C)NCC2=CC=C(C=C2)OS(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.